2-(4-chlorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3-hydroxy-3-naphthalen-1-ylpropyl)acetamide
• InChI: InChI=1S/C21H20ClNO3/c22-16-8-10-17(11-9-16)26-14-21(25)23-13-12-20(24)19-7-3-5-15-4-1-2-6-18(15)19/h1-11,20,24H,12-14H2,(H,23,25)
• InChI Key: IYUFACWFJITNRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(CCNC(=O)COC3=CC=C(C=C3)Cl)O
• Molecular Formula: C21H20ClNO3
• Molecular Weight: 369.8 g/mol
• CAS No.: 1421442-28-5

Description

2-(4-chlorophenoxy)-N-(3-hydroxy-3-(naphthalen-1-yl)propyl)acetamide is a useful research compound. Its molecular formula is C21H20ClNO3 and its molecular weight is 369.85. The purity is usually 95%.
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Scientific Research Applications

Design and Synthesis of Novel Compounds

Research in the field of organic chemistry has led to the design and synthesis of novel compounds with potential applications in various industries. For example, novel N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl]acetamide derivatives were synthesized, highlighting the versatility of naphthalene-based compounds in the development of new materials with potential applications ranging from pharmaceuticals to advanced materials (Yang Jing, 2010).

Enzymatic Reactions for Drug Metabolites

Enzymatic catalysis using fungal peroxygenases has been utilized for the regioselective hydroxylation of compounds, demonstrating the potential for efficient and scalable synthesis of drug metabolites. This approach emphasizes the significance of naphthalene derivatives in the pharmaceutical industry for the development of more sustainable and cost-effective production methods (M. Kinne et al., 2009).

Nanotechnology and Catalysis

In the realm of nanotechnology, nano magnetite (Fe3O4) has been explored as a robust catalyst for the synthesis of naphthalene-based compounds, showcasing the application of such compounds in the development of new catalytic processes that could revolutionize industrial synthesis techniques (M. Mokhtary & Mogharab Torabi, 2017).

Potential Pesticides

Derivatives of N-(ω-hydroxyalkyl)-4-chlorophenoxyacetamide, including compounds structurally related to the queried chemical, have been characterized for their potential as pesticides. These studies contribute to the understanding of how structural modifications of naphthalene derivatives can influence their biological activity and utility in agricultural applications (E. Olszewska et al., 2009).